[3-(Chloromethyl)phenyl]-imino-oxo-propyl-lambda6-sulfane;hydrochloride

• IUPAC Name: [3-(chloromethyl)phenyl]-imino-oxo-propyl-λ6-sulfane;hydrochloride
• InChI: InChI=1S/C10H14ClNOS.ClH/c1-2-6-14(12,13)10-5-3-4-9(7-10)8-11;/h3-5,7,12H,2,6,8H2,1H3;1H
• InChI Key: MCFKMIGSNOZYSX-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=N)(=O)C1=CC=CC(=C1)CCl.Cl
• Molecular Formula: C10H15Cl2NOS
• Molecular Weight: 268.20 g/mol

Description

“[3-(Chloromethyl)phenyl]-imino-oxo-propyl-lambda6-sulfane;hydrochloride” is a chemical compound with the CAS Number: 2287288-80-4. It has a molecular weight of 268.21 and is in the form of a powder. The IUPAC name for this compound is 3-(chloromethyl)-S-propylidenebenzenesulfinamide hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14ClNOS.ClH/c1-2-6-14(12,13)10-5-3-4-9(7-10)8-11;/h3-7H,2,8H2,1H3,(H2,12,13);1H. This indicates the presence of a benzene ring with a chloromethyl group attached, along with a propyl group and a sulfinamide group.

Physical And Chemical Properties Analysis

This compound is a powder with a molecular weight of 268.21. It is stored at room temperature.

Scientific Research Applications

• Hydrolysis Reactions:

  • Aryl (methylaminocarbonylaryl) sulfides, when converted by t-BuOCl, form diaryl(acylamino)(chloro)-λ4-sulfanes or corresponding diaryl(acylamino)sulfonium chlorides, indicating a potential for involvement in hydrolysis reactions (Nagy et al., 2001).
  • The hydrolysis of aryl(fluoro)(phenyl)-λ6-sulfanenitriles demonstrates the compound's involvement in hydrolysis, showing pH-independent, acid-catalyzed, and base-catalyzed reactions (Dong et al., 2001).

• Formation of Heterocyclic Compounds:

  • Phenyl(trichloromethyl)carbinol reacts with bifunctional reagents containing nucleophilic sulfur to form various heterocyclic compounds, indicating its use in synthesizing such compounds (Reeve & Coley, 1979).

• Stabilization and Reactivity Studies:

  • Iminosulfane(phosphane)carbon(0) derivatives have been synthesized, indicating the potential for these compounds in stabilization studies and as four-electron donors (Morosaki et al., 2015).

• Corrosion Inhibition:

  • Schiff bases derived from these compounds show significant inhibitory effects on corrosion of mild steel in hydrochloric acid, indicating their potential application in corrosion protection (Behpour et al., 2008).

• Synthetic Applications:

  • Alkoxy-λ6-sulfanenitriles are versatile alkylating reagents, indicating their potential application in various synthetic reactions (Hao et al., 2004).

• Catalytic Applications:

  • Sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester is used as a recyclable catalyst in condensation reactions, demonstrating its use in catalysis (Tayebi et al., 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H315, H319, and H335. These indicate that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.